Cas no 876-75-5 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- 8-chloro-1H-cinnolin-4-one
- HP2797MXU8
- NSC114053
- 8-chlorocinnolin-4(1h)-one
- 876-75-5
- NSC-114053
- F96788
- 4-Cinnolinol, 8-chloro-
- NSC 114053
- DTXSID20236506
- SCHEMBL17127934
- 8-chlorocinnolin-4-ol
- 8-Chloro-4-cinnolinol
- UNII-HP2797MXU8
-
-
- Inchi： 1S/C8H5ClN2O/c9-6-3-1-2-5-7(12)4-10-11-8(5)6/h1-4H,(H,11,12)
- InChI Key： GMYPULZDCCEDSA-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC2C(C=NNC=21)=O
Computed Properties
- Exact Mass: 180.009
- Monoisotopic Mass: 180.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- Density: 1.5
- Boiling Point: 327.4°C at 760 mmHg
- Flash Point: 151.8°C
- Refractive Index: 1.688
Related Literature
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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